Cas no 15746-57-3 (dichlororuthenium;2-(2-pyridyl)pyridine;dihydrate)

• Product Name: dichlororuthenium;2-(2-pyridyl)pyridine;dihydrate
• CAS No: 15746-57-3
• MF: C₂₀H₂₀Cl₂N₄O₂Ru
• MW: 520.374402046204
• MDL: MFCD00015504
• CID: 87604
• PubChem ID: 2734543
• Update Time: 2025-07-22

dichlororuthenium;2-(2-pyridyl)pyridine;dihydrate Chemical and Physical Properties

Names and Identifiers

• cis-Bis(2,2′-bipyridyl)ruthenium(II) chloride dihydrate
• cis-Dichloro(2,2-bipyridine)ruthenium(II) dihydrate
• cis-Bis(2,2-bipyridyl)ruthenium(II) chloride dihydrate
• cis-Dichlorobis(2,2-bipyridine)ruthenium(II) dihydrate
• cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate
• (cis)-Bis-(2,2'-bipyridine)dichlororuthenium(II) dihydrate
• cis-Bis(2,2'-bipyridine)dichlororuthenium(II) dihydrate
• cis-Bis-(2,2'-bipyridine)dichlororuthenium dihydrate
• cis-Dichlorobis(2,2'-bipyridine)-ruthenium(II) dihydrate
• Dichlorobis (2,2-bipyndine) Ruthenium (II)dehydrate
• cis-Bis-(2,2′-bipyridine)dichlororuthenium(II) dihydrate
• cis-Bis-(2,2'-bipyridine)dichlororuthenium(II) dehydrate
• cis-Bis-(2,2'-bipyridine)dichlororuthenium(II) dihydrate
• cis-Dichlorobis(2,2‘-bipyridine)ruthenium(II) dihydrate
• CIS-DICHLOROBIS(2,2'-BIPYRIDINE)RUTHENIUM (II) DIHYDRATE, 99
• Bis(2,2'-bipyridine)ruthenium dichloride
• Bis(2,2'-bipyridyl)dichlororuthenium
• Bis(2,2'-bipyridyl)ruthenium dichloride
• Di(2,2'-bipyridine)ruthenium dichloride
• Dichlorobis(2,2'-bipyridine)ruthenium
• dichlororuthenium;2-(2-pyridyl)pyridine;dihydrate
• AKOS024258163
• Bis(2,2'-bipyridine)dichlororuthenium dihydrate
• cis-Dichlorobis-(2,2'-bipyridine)ruthenium-(ii)2-hydrate
• cis-dichlorobis(2,2'-bipyridine)ruthenium(ii)dihydrate
• 15746-57-3
• cis-Dichlorobis(2,2'-bipyridine)ruthenium (II) dihydrate
• Dichlorobis(2,2 inverted exclamation mark -bipyridine)ruthenium(II) Dihydrate
• 152227-36-6
• SY317421
• MFCD00015504
• 609844-11-3
• Dichlorobis(2,2'-bipyridine)ruthenium(II)dihydrate
• BIS(2,2'-BIPYRIDINE) DICHLORORUTHENIUM DIHYDRATE
• Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate
• 10.14272/NHKTUSUPCAKVHT-UHFFFAOYSA-L.1
• Ruthenium, bis(2,2'-bipyridine-kappaN1,kappaN1')dichloro-
• CIS-DICHLOROBIS(2,2/'-BIPYRIDINE)RUTHENIUM (II) DIHYDRATE, 99
• doi:10.14272/NHKTUSUPCAKVHT-UHFFFAOYSA-L.1
• cis-Dichlorobis(2,2'-bipyridine) ruthenium(II) dihydrate
• F20805
• D84819
• dichlororuthenium;2-pyridin-2-ylpyridine;dihydrate
• BIS(BIPYRIDYL) DICHLORORUTHENIUM DIHYDRATE

• MDL： MFCD00015504
• Inchi： 1S/2C10H8N2.2ClH.2H2O.Ru/c2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;;;/h2*1-8H;2*1H;2*1H2;/q;;;;;;+2/p-2
• InChI Key： NHKTUSUPCAKVHT-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.O.O.N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 504.13600
• Monoisotopic Mass: 520.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -4
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 198-200 ºC
• Boiling Point: 254.8°C at 760 mmHg
• Flash Point: 126.5°C
• Water Partition Coefficient: Soluble in water.
• PSA: 12.96000
• LogP: 4.37860

dichlororuthenium;2-(2-pyridyl)pyridine;dihydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines
• Catalysts and Inorganic Chemicals Catalysts

Additional information on dichlororuthenium;2-(2-pyridyl)pyridine;dihydrate

Introduction to Dichlororuthenium;2-(2-pyridyl)pyridine Dihydrate (CAS No. 15746-57-3)

Dichlororuthenium;2-(2-pyridyl)pyridine dihydrate, with the chemical formula C₁₀H₁₀N₄RuCl₂.2H₂O, is a significant compound in the field of organometallic chemistry and has garnered considerable attention due to its versatile applications in catalysis, material science, and pharmaceutical research. This compound, identified by its CAS number 15746-57-3, is a coordination complex featuring a central ruthenium atom coordinated to two chloro ligands and two pyridine-based ligands. The dihydrate form indicates the presence of water molecules incorporated into the crystal structure, which can influence its reactivity and stability.

The synthesis of dichlororuthenium;2-(2-pyridyl)pyridine dihydrate typically involves the reaction of Ruthenium(III) chloride with 2-(2-pyridyl)pyridine in an aqueous or organic solvent medium. The precise conditions, such as temperature, pH, and solvent choice, can significantly impact the yield and purity of the final product. Recent advancements in synthetic methodologies have enabled the production of this compound with higher purity and yields, making it more accessible for various applications.

In catalysis, dichlororuthenium;2-(2-pyridyl)pyridine dihydrate has been widely studied for its ability to facilitate various transformations, including cross-coupling reactions, hydrogenation processes, and oxidation reactions. The pyridine ligands provide steric and electronic effects that can be fine-tuned to optimize catalytic activity. For instance, studies have shown that this compound exhibits excellent performance in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, where it acts as a proficient catalyst due to its robust coordination environment.

The pharmaceutical industry has also explored the potential of dichlororuthenium;2-(2-pyridyl)pyridine dihydrate as a precursor or intermediate in the synthesis of novel therapeutic agents. Ruthenium complexes have shown promise in anticancer therapies due to their ability to generate reactive oxygen species that induce apoptosis in cancer cells. The pyridine ligands can be modified to enhance the bioavailability and targeted delivery of these complexes, making them more effective in treating various diseases.

Recent research has highlighted the role of dichlororuthenium;2-(2-pyridyl)pyridine dihydrate in material science, particularly in the development of luminescent materials and sensors. The coordination environment of ruthenium can be tailored to produce materials with specific optical properties, such as fluorescence or phosphorescence. These materials have applications in biological imaging, optoelectronics, and environmental sensing.

The stability and solubility of dichlororuthenium;2-(2-pyridyl)pyridine dihydrate are critical factors that determine its utility in various applications. The dihydrate form enhances solubility in polar solvents but may require careful handling to prevent dehydration under certain conditions. Researchers have been working on stabilizing this compound through modifications such as encapsulation or derivatization to improve its shelf life and performance.

In conclusion, dichlororuthenium;2-(2-pyridyl)pyridine dihydrate (CAS No. 15746-57-3) is a multifaceted compound with significant potential in catalysis, pharmaceuticals, and material science. Its unique coordination environment and versatile applications make it a valuable asset in modern chemical research. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, opening new avenues for innovation and discovery.